Cas no 83255-87-2 (3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 83255-87-2
• MF: C₆H₆BrN₅
• MW: 228.049338817596
• MDL: MFCD22375270
• CID: 2129809
• PubChem ID: 12778934
• Update Time: 2023-08-03

3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-bromo-1-methyl-
• DHFYKLULHRGVSL-UHFFFAOYSA-N
• NE55693
• 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-ylamine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-bromo-1-methyl-
• 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• MDL： MFCD22375270
• Inchi： 1S/C6H6BrN5/c1-12-6-3(4(7)11-12)5(8)9-2-10-6/h2H,1H3,(H2,8,9,10)
• InChI Key： DHFYKLULHRGVSL-UHFFFAOYSA-N
• SMILES： BrC1C2=C(N)N=CN=C2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• Topological Polar Surface Area: 69.6